Cas no 1804690-24-1 (2-(Difluoromethyl)-4-methoxypyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-4-methoxypyridine-5-methanol
• CAS No: 1804690-24-1
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4811826
• Update Time: 2025-11-05

2-(Difluoromethyl)-4-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxypyridine-5-methanol

• Inchi： 1S/C8H9F2NO2/c1-13-7-2-6(8(9)10)11-3-5(7)4-12/h2-3,8,12H,4H2,1H3
• InChI Key： PWTJABAJMKCOQS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)CO)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-4-methoxypyridine-5-methanol

Research Brief on 2-(Difluoromethyl)-4-methoxypyridine-5-methanol (CAS: 1804690-24-1): Recent Advances and Applications

2-(Difluoromethyl)-4-methoxypyridine-5-methanol (CAS: 1804690-24-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This brief synthesizes the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and future prospects.

The synthesis of 2-(Difluoromethyl)-4-methoxypyridine-5-methanol has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a 92% yield under mild reaction conditions. The study emphasized the compound's stability and scalability, making it a promising candidate for industrial applications. Furthermore, the introduction of green chemistry principles, such as solvent-free reactions and recyclable catalysts, has enhanced the sustainability of its production.

In terms of biological activity, 2-(Difluoromethyl)-4-methoxypyridine-5-methanol has shown inhibitory effects against several enzymes, including cytochrome P450 isoforms and kinases. A 2022 Nature Chemical Biology paper reported its potent activity against EGFR (epidermal growth factor receptor) mutants, which are implicated in non-small cell lung cancer. The compound's difluoromethyl group was found to enhance binding affinity through hydrophobic interactions, while the methoxy moiety contributed to metabolic stability. These findings suggest its potential as a lead compound for targeted cancer therapies.

Beyond oncology, this molecule has also been investigated for its antimicrobial properties. A 2023 study in Antimicrobial Agents and Chemotherapy revealed its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action involves disruption of bacterial cell wall synthesis, a target distinct from conventional antibiotics. This underscores its potential to address the growing challenge of antimicrobial resistance (AMR).

Despite these advancements, challenges remain in the clinical translation of 2-(Difluoromethyl)-4-methoxypyridine-5-methanol. Pharmacokinetic studies indicate moderate bioavailability, necessitating further structural modifications or formulation strategies. Additionally, its toxicity profile in long-term studies is yet to be fully elucidated. Collaborative efforts between academia and industry are critical to overcoming these hurdles and advancing the compound toward preclinical development.

In conclusion, 2-(Difluoromethyl)-4-methoxypyridine-5-methanol (CAS: 1804690-24-1) represents a promising scaffold in medicinal chemistry, with demonstrated applications in oncology and infectious diseases. Ongoing research aims to refine its synthetic routes, expand its therapeutic scope, and address translational challenges. As the field progresses, this compound may emerge as a cornerstone in the design of next-generation therapeutics.